2-(3,4-dimethylphenyl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-13-8-9-15(10-14(13)2)11-18(21)19-16-6-5-7-17(12-16)20(3)24(4,22)23/h5-10,12H,11H2,1-4H3,(H,19,21)
• InChI Key: JSOJBOKSRPLTHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

2-(3,4-dimethylphenyl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide, commonly known as DMAPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMAPA is a white crystalline powder that belongs to the class of amides and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of DMAPA is not fully understood. However, it is believed that DMAPA exerts its effects by inhibiting certain enzymes and signaling pathways in the body. DMAPA has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are signaling molecules that play a role in inflammation and pain. DMAPA has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
DMAPA has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that DMAPA inhibits the growth and proliferation of cancer cells. DMAPA has also been shown to have anti-inflammatory effects by inhibiting the production of prostaglandins. In addition, DMAPA has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMAPA is its versatility. DMAPA can be used as a building block for the synthesis of a wide range of compounds, including drugs and materials. In addition, DMAPA is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, DMAPA has some limitations. For example, DMAPA is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research related to DMAPA. One area of research is the development of DMAPA-based drugs for the treatment of various diseases, including cancer and inflammation. Another area of research is the use of DMAPA as a building block for the synthesis of new materials with unique properties. Finally, further research is needed to fully understand the mechanism of action of DMAPA and its potential effects on human health.

Scientific Research Applications

DMAPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, DMAPA has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and inflammation. In material science, DMAPA has been used as a building block for the synthesis of polymers and other materials. In environmental science, DMAPA has been investigated for its potential use as a catalyst for the removal of pollutants from wastewater.